Cas no 1374652-34-2 (2-chloro-1-(5-chloro-3-fluoropyridin-2-yl)ethanone)

• Product Name: 2-chloro-1-(5-chloro-3-fluoropyridin-2-yl)ethanone
• CAS No: 1374652-34-2
• MF: C₇H₄Cl₂FNO
• MW: 208.017163276672
• MDL: MFCD22570282
• CID: 1245175
• PubChem ID: 71744168
• Update Time: 2025-07-18

2-chloro-1-(5-chloro-3-fluoropyridin-2-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 2-chloro-1-(5-chloro-3-fluoropyridin-2-yl)ethanone
• MFCD22570282
• 1374652-34-2
• 2-Chloro-1-(5-chloro-3-fluoropyridin-2-yl)ethan-1-one
• DTXSID20857412
• AKOS027339563
• AS-45788
• BL010227

• MDL： MFCD22570282
• Inchi： 1S/C7H4Cl2FNO/c8-2-6(12)7-5(10)1-4(9)3-11-7/h1,3H,2H2
• InChI Key： XZYAGJZPXNLQKY-UHFFFAOYSA-N
• SMILES： ClCC(C1C(=CC(=CN=1)Cl)F)=O

Computed Properties

• Exact Mass: 206.9653973g/mol
• Monoisotopic Mass: 206.9653973g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 30Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 2-chloro-1-(5-chloro-3-fluoropyridin-2-yl)ethanone

Introduction to 2-Chloro-1-(5-Chloro-3-Fluoropyridin-2-yl)ethanone (CAS No. 1374652-34-2)

2-Chloro-1-(5-chloro-3-fluoropyridin-2-yl)ethanone (CAS No. 1374652-34-2) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 2-chloroacetyl-5-chloro-3-fluoropyridine, is characterized by its unique chemical structure, which includes a chloroacetyl group attached to a 5-chloro-3-fluoropyridine ring. The combination of these functional groups imparts specific properties that make it a valuable intermediate in the synthesis of various pharmaceuticals and agrochemicals.

The chemical structure of 2-Chloro-1-(5-chloro-3-fluoropyridin-2-yl)ethanone is represented by the molecular formula C₈H₄Cl₂FNO. The compound's molecular weight is approximately 218.07 g/mol, and it exists as a white crystalline solid at room temperature. Its melting point is around 90°C, and it is soluble in common organic solvents such as dichloromethane, acetone, and ethanol.

In the context of medicinal chemistry, 2-Chloro-1-(5-chloro-3-fluoropyridin-2-yl)ethanone has been extensively studied for its potential applications in the development of novel drugs. One of the key areas of interest is its use as an intermediate in the synthesis of pyridine-based compounds, which are known for their diverse biological activities. For instance, recent research has shown that derivatives of this compound exhibit potent antimicrobial and antiviral properties, making them promising candidates for the treatment of various infectious diseases.

Moreover, 2-Chloro-1-(5-chloro-3-fluoropyridin-2-yl)ethanone has been explored for its potential in the development of cancer therapeutics. Studies have demonstrated that certain derivatives of this compound can selectively inhibit the growth of cancer cells while sparing normal cells. This selective toxicity is attributed to the unique chemical structure of the compound, which allows it to interact with specific cellular targets involved in cancer progression.

In addition to its medicinal applications, 2-Chloro-1-(5-chloro-3-fluoropyridin-2-yl)ethanone has also found utility in the field of agrochemicals. It serves as an intermediate in the synthesis of various pesticides and herbicides, contributing to the development of more effective and environmentally friendly agricultural products. The compound's ability to enhance the efficacy and selectivity of these agrochemicals makes it a valuable component in modern agricultural practices.

The synthesis of 2-Chloro-1-(5-chloro-3-fluoropyridin-2-yl)ethanone typically involves a multi-step process that begins with the reaction of 5-chloro-3-fluoropyridine with chloroacetyl chloride in the presence of a suitable base such as triethylamine or pyridine. The resulting product is then purified through recrystallization or column chromatography to obtain high-purity material suitable for further applications.

Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for the production of 2-Chloro-1-(5-chloro-3-fluoropyridin-2-yl)ethanone. For example, researchers have developed catalysts that can facilitate the reaction under milder conditions, reducing the need for harsh reagents and minimizing waste generation. These improvements not only enhance the economic viability of large-scale production but also align with sustainable chemistry principles.

In conclusion, 2-Chloro-1-(5-chloro-3-fluoropyridin-2-yl)ethanone (CAS No. 1374652-34-2) is a multifaceted compound with significant potential in both medicinal and agrochemical applications. Its unique chemical structure and versatile reactivity make it an essential building block in the synthesis of a wide range of valuable products. As research continues to uncover new uses and optimize synthetic methods, this compound is poised to play an increasingly important role in advancing various scientific fields.